Methyl 30-hydroxytriacontanoate

• IUPAC Name: methyl 30-hydroxytriacontanoate
• InChI: InChI=1S/C31H62O3/c1-34-31(33)29-27-25-23-21-19-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32/h32H,2-30H2,1H3
• InChI Key: KLQWCGJZHUFBOA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCO
• Molecular Formula: C31H62O3
• Molecular Weight: 482.8 g/mol
• CAS No.: 79162-70-2

Description

Methyl 30-hydroxytriacontanoate is a chemical compound with the molecular formula C31H62O3. It has an average mass of 482.822 Da and a monoisotopic mass of 482.469910 Da. It is also known as Triacontanoic acid, 30-hydroxy-, methyl ester.

Molecular Structure Analysis

The molecular structure of this compound consists of a long carbon chain with a hydroxy group at the 30th carbon and a methyl ester group at the end. The structure can be represented by the SMILES notation: O=C(OC)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCO.

Physical and Chemical Properties Analysis

This compound has a density of 0.9±0.1 g/cm3, a boiling point of 557.6±23.0 °C at 760 mmHg, and a flash point of 196.3±15.4 °C. It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 30 freely rotating bonds. Its polar surface area is 47 Å2, and it has a molar refractivity of 149.0±0.3 cm3.

Scientific Research Applications

Biofuel and Diesel Fuel Alternatives

• Waste Cooking Oil Methyl Ester : Methyl 30-hydroxytriacontanoate, a component of waste cooking oil methyl ester, has been studied for its application in diesel engines. Research shows that using waste cooking oil methyl ester with exhaust gas recirculation can significantly reduce nitrogen oxides emissions but may increase carbon monoxide and unburnt hydrocarbon emissions compared to conventional diesel (Nanthagopal et al., 2019).

• Microalgae Oil Methyl Esters : Diesel fuels containing microalgae oil methyl esters, which include compounds like this compound, have been assessed for their motor properties and environmental impact. These biofuels have shown a reduction in exhaust gas smokiness and hydrocarbons emissions, indicating potential as an environmentally friendly fuel alternative (Makarevičienė et al., 2014).

Natural Product Research and Environmental Indicators

• Scale Insect Wax : this compound has been isolated from the wax exuded by the scale insect Ceroplastes pseudoceriferus. This highlights its role in the complex chemical ecology and potential applications in understanding insect biology and behavior (Toki et al., 1999).

• Environmental Geochemistry : In geochemical studies, this compound-related compounds (e.g., C30 tetracyclic polyprenoids) are used as indicators of input from fresh-brackish water environments. Their presence in geological samples can provide insights into past environmental conditions and algal contributions (Holba et al., 2003).

Plant Growth and Agricultural Applications

• Growth Stimulating Properties : Compounds structurally similar to this compound, like triacontanol, have been studied for their plant growth-promoting properties. They have been found to improve plant growth and productivity in crops such as rice, maize, and tomato (Jones et al., 2004).